Cas no 526210-72-0 (L-Homocysteine, N-methyl-S-(triphenylmethyl)-)

• Product name: L-Homocysteine, N-methyl-S-(triphenylmethyl)-
• CAS No: 526210-72-0
• MF: C₂₄H₂₅NO₂S
• MW: 391.525805234909
• CID: 4021343
• PubChem ID: 10216033

L-Homocysteine, N-methyl-S-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Homocysteine, N-methyl-S-(triphenylmethyl)-
• N-methyl-S-trityl-L-homocysteine
• SCHEMBL2816104
• DTXSID801250535
• 526210-72-0
• BHJMNKVGDZETBS-QFIPXVFZSA-N

• Inchi： InChI=1S/C24H25NO2S/c1-25-22(23(26)27)17-18-28-24(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16,22,25H,17-18H2,1H3,(H,26,27)/t22-/m0/s1
• InChI Key： BHJMNKVGDZETBS-QFIPXVFZSA-N

Computed Properties

• Exact Mass: 391.16060021Da
• Monoisotopic Mass: 391.16060021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų